Cas no 1351623-29-4 (N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide)

• Product Name: N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide
• CAS No: 1351623-29-4
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 5802506
• PubChem ID: 56765713
• Update Time: 2025-06-25

N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-but-3-ynyl-4-phenylbenzamide
• N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide
• CCG-310923
• F6217-0145
• 1351623-29-4
• AKOS024539587

• Inchi： 1S/C17H15NO/c1-2-3-13-18-17(19)16-11-9-15(10-12-16)14-7-5-4-6-8-14/h1,4-12H,3,13H2,(H,18,19)
• InChI Key： QBIAMPQBTNZKDD-UHFFFAOYSA-N
• SMILES： C(NCCC#C)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 249.115364102g/mol
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide

N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide: A Comprehensive Overview

The compound N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide (CAS No. 1351623-29-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a biphenyl moiety with an alkyne group, making it a valuable component in the synthesis of advanced materials and pharmaceuticals. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

Biphenyl carboxamide derivatives like N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide have garnered considerable attention due to their versatile properties. The biphenyl group provides a rigid aromatic system, while the alkyne moiety introduces reactivity and functionality. This combination makes the compound suitable for applications in coordinate covalent chemistry, click chemistry, and supramolecular assembly. Recent studies have highlighted its role in the development of stimuli-responsive materials and advanced drug delivery systems.

The synthesis of N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide typically involves multi-step reactions that require precise control over reaction conditions. Key steps include the preparation of the biphenyl carboxylic acid intermediate and subsequent coupling with the alkyne group via amide bond formation. Researchers have explored various catalysts and solvents to optimize the reaction efficiency and yield. Notably, the use of transition metal catalysts has been shown to significantly enhance the reaction rate and selectivity.

One of the most promising applications of this compound lies in its use as a building block for constructing two-dimensional (2D) materials. The alkyne group enables conjugation with other aromatic systems, facilitating the formation of extended π-systems that are essential for electronic applications. Recent experiments have demonstrated that films constructed from this compound exhibit exceptional charge transport properties, making them candidates for next-generation organic electronics.

In addition to its material science applications, N-(but-3-yn-1-yl)-[1,1'-biphenyl]-4-carboxamide has shown potential in medicinal chemistry. Its ability to form hydrogen bonds and engage in π–π interactions makes it a valuable component in drug design. Researchers have investigated its role as a scaffold for developing bioactive molecules targeting specific proteins and enzymes. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory and anticancer activities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-(but-3-yn-1-yll-[l,l’ -biphenyli -4-carboxamide). High-level quantum mechanical calculations have revealed that the molecule’s electronic properties are highly sensitive to substituent effects, offering opportunities for fine-tuning its behavior in different environments. These findings have paved the way for more targeted synthesis strategies and improved material performance.

In conclusion, N-(but -3 -yn -l -y l )-[l,l’ -biphenyli -4-carboxamide (CAS No. 135 62 9) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure enables applications ranging from advanced materials to medicinal chemistry, while ongoing research continues to uncover new possibilities for its use. As scientists refine their understanding of this compound’s properties and capabilities, it is poised to play an increasingly important role in shaping future innovations.